Cas no 2228660-87-3 (4-(3-hydroxy-2,2-dimethylpropyl)piperidin-4-ol)

• Product Name: 4-(3-hydroxy-2,2-dimethylpropyl)piperidin-4-ol
• CAS No: 2228660-87-3
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5849403
• PubChem ID: 165866904
• Update Time: 2025-06-15

4-(3-hydroxy-2,2-dimethylpropyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxy-2,2-dimethylpropyl)piperidin-4-ol
• 2228660-87-3
• EN300-1806812

• Inchi： 1S/C10H21NO2/c1-9(2,8-12)7-10(13)3-5-11-6-4-10/h11-13H,3-8H2,1-2H3
• InChI Key： XNQSJMWTVKFAFJ-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)CC(C)(C)CO

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.5Ų

Additional information on 4-(3-hydroxy-2,2-dimethylpropyl)piperidin-4-ol

Introduction to 4-(3-hydroxy-2,2-dimethylpropyl)piperidin-4-ol (CAS No: 2228660-87-3)

4-(3-hydroxy-2,2-dimethylpropyl)piperidin-4-ol, identified by the chemical compound identifier CAS No: 2228660-87-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 4-(3-hydroxy-2,2-dimethylpropyl)piperidin-4-ol, particularly the presence of a hydroxyl group and a branched alkyl side chain, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The hydroxyl group at the 3-position of the piperidine ring introduces polarity and hydrogen bonding capabilities, which can enhance interactions with biological targets. This feature is particularly relevant in drug design, where optimal binding affinity and selectivity are critical. Additionally, the 2,2-dimethylpropyl substituent at the 3-position increases the steric bulk of the molecule, potentially influencing its pharmacokinetic profile by affecting solubility, metabolic stability, and membrane permeability. These structural elements make 4-(3-hydroxy-2,2-dimethylpropyl)piperidin-4-ol a promising candidate for further exploration in developing novel therapeutic agents.

In recent years, there has been growing interest in piperidine derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, piperidine-based compounds have shown promise in the treatment of central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The unique structural motifs of 4-(3-hydroxy-2,2-dimethylpropyl)piperidin-4-ol align well with these therapeutic targets. Specifically, the hydroxyl group can serve as a hydrogen bond acceptor or donor, facilitating interactions with protein binding sites. The branched alkyl chain may also modulate binding affinity by occupying specific spatial orientations within biological targets.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to more efficiently screen and optimize piperidine derivatives like 4-(3-hydroxy-2,2-dimethylpropyl)piperidin-4-ol. Molecular docking studies have revealed that this compound can interact with various enzymes and receptors involved in disease pathways. For example, preliminary simulations suggest potential binding to enzymes implicated in inflammation and metabolic disorders. These findings underscore the compound's potential as a lead molecule for drug discovery programs targeting these conditions.

The synthesis of 4-(3-hydroxy-2,2-dimethylpropyl)piperidin-4-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the hydroxyl group and subsequent alkylation to attach the 2,2-dimethylpropyl moiety. Advances in synthetic methodologies have improved the efficiency of these processes, allowing for scalable production of this compound for research purposes.

From a pharmacological perspective, 4-(3-hydroxy-2,2-dimethylpropyl)piperidin-4-ol exhibits several properties that make it an attractive candidate for further development. Its molecular structure suggests potential activity as an enzyme inhibitor or receptor modulator. In particular, the hydroxyl group may participate in hydrogen bonding interactions with active sites of target enzymes or receptors. The steric hindrance provided by the 2,2-dimethylpropyl group could enhance selectivity by excluding non-target molecules from binding pockets.

Preclinical studies have begun to explore the biological activity of 4-(3-hydroxy-2,2-dimethylpropyl)piperidin-4-ol, providing insights into its potential therapeutic applications. Initial experiments indicate that this compound demonstrates moderate activity against certain enzymatic targets relevant to metabolic disorders. Additionally, its ability to cross cell membranes may enhance bioavailability when formulated appropriately for oral or parenteral administration.

The development of novel pharmaceuticals relies heavily on understanding both the chemical properties and biological activities of candidate compounds like 4-(3-hydroxy-2,2-dimethylpropyl)piperidin-4-ol. As such, continued research is essential to fully elucidate its mechanism of action and assess its safety profile. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into viable therapeutic options for patients worldwide.

The future prospects for 4-(3-hydroxy-2,2-dimethylpropyl)piperidin-4-ol are promising given its unique structural features and potential biological activities. Further investigation into its pharmacological properties will be necessary to determine its suitability for clinical development. However，the growing body of evidence supporting the utility of piperidine derivatives in drug discovery provides a strong foundation for optimism regarding this compound's future role in medicine.